Cas no 75724-92-4 (Benzoyl chloride,2-(2-oxopropyl)-)
75724-92-4 structure
Product Name:Benzoyl chloride,2-(2-oxopropyl)-
CAS No:75724-92-4
MF:C10H9ClO2
MW:196.630262136459
CID:559700
PubChem ID:12692051
Update Time:2025-04-19
Benzoyl chloride,2-(2-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2-(2-oxopropyl)-
- Benzoyl chloride, 2-(2-oxopropyl)- (9CI)
- 2-(2-oxopropyl)benzoyl chloride
- 75724-92-4
- o-acetonylbenzoyl chloride
- DTXSID70507076
-
- Inchi: 1S/C10H9ClO2/c1-7(12)6-8-4-2-3-5-9(8)10(11)13/h2-5H,6H2,1H3
- InChI Key: SOYRYWLNRGQFIF-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC=CC=1CC(C)=O)=O
Computed Properties
- Exact Mass: 196.02917
- Monoisotopic Mass: 196.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Benzoyl chloride,2-(2-oxopropyl)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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